Methyl-d3-anthranilate

Specification

• CAS No.: 1394230-52-4
• Molecular Formula: C8H6D3NO2
• Molecular Weight: 154.18

Introduction

Chemical Structure and Properties

Molecular Structure

Methyl-d3-anthranilate, also referred to as methyl anthranilate-d3 in scientific literature, is a deuterated analog of methyl anthranilate where three hydrogen atoms in the methyl group have been replaced with deuterium atoms. The molecular formula for methyl-d3-anthranilate is C8H6D3NO2, compared to C8H9NO2 for non-deuterated methyl anthranilate. This structural modification maintains identical chemical properties while creating a distinct mass signature detectable through mass spectrometry techniques.

Analytical Applications

Use as Internal Standard

Methyl-d3-anthranilate serves as an ideal internal standard in stable isotope dilution analysis (SIDA), a sophisticated analytical technique for precise quantification of compounds in complex matrices. In SIDA, the deuterated analog compensates for matrix effects, extraction losses, and instrumental variations during analysis, enabling highly accurate quantification of methyl anthranilate.

UHPLC-MS/MS Method Development

Research has established specific parameters for methyl-d3-anthranilate in ultra-high performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) analysis. The QTRAP 6500 mass spectrometer operating parameters include:

• Ion spray voltage: 5500 V

• Curtain gas: 35 V

• Temperature: 500°C

• Gas 1: 55 V

• Gas 2: 65 V

• Collision-activated dissociation gas: medium

• Entrance potential: -10 V

For the internal standard, the optimized parameters for multiple reaction monitoring (MRM) include:

• Quantifier transition: m/z 154.9/119.9 (DP = 1 V, CE = 13 V, CXP = 16 V)

• Qualifier transition: m/z 154.9/92.1 (DP = 1 V, CE = 31 V, CXP = 10 V)

Calibration and Method Validation

In analytical applications, methyl-d3-anthranilate is prepared as a stock solution in deuterated chloroform (CDCl3) at specific concentrations (e.g., 2.53 mmol/L), with concentration verification through quantitative nuclear magnetic resonance (qNMR). The precision of this internal standard enables development of highly sensitive analytical methods with low detection limits (LOD ~0.002 μM) and quantitation limits (LOQ ~0.01 μM).

Application in Strawberry Analysis

Quantification of Methyl Anthranilate in Strawberry Fractions

Methyl-d3-anthranilate has been employed in analyzing methyl anthranilate concentrations in strawberry fractions. The following table summarizes methyl anthranilate concentrations in various strawberry extracts determined using methyl-d3-anthranilate as internal standard:

Fraction/Sample	Methyl Anthranilate Concentration (μg/g extract)
EtOAc #2	1072.69 ± 8.67
EtOAc #4	890.26 ± 9.14
EtOAc #5	119.48 ± 0.49
EtOAc #6	369.21 ± 10.19
MeOH/H2O #2	6.72 ± 1.06
MeOH/H2O #4	5.47 ± 0.9
MeOH/H2O #5	0.86 ± 0.07
MeOH/H2O #6	1.28 ± 0.25
MeOH/H2O #13	0.95 ± 0.064
H2O #2	21.82 ± 0.53
H2O #4	8.97 ± 0.22
H2O #5	2.08 ± 0.007
H2O #6	3.59 ± 0.045
H2O #13	1.79 ± 0.013

Table 1: Methyl anthranilate concentrations in strawberry fractions determined using methyl-d3-anthranilate as internal standard.

Sample Preparation and Extraction

The analytical procedure utilizing methyl-d3-anthranilate involves specialized sample preparation. Strawberry samples are first frozen in liquid nitrogen and pulverized using a knife mill. The crushed samples undergo sequential extraction with ethyl acetate, methanol/water (70/30, v/v), and water. After filtration and solvent removal, the lyophilized extracts are reconstituted with methyl-d3-anthranilate added as internal standard to a final concentration of 0.253 μmol/L.

Significance in Pest Resistance Research

The quantification of methyl anthranilate using methyl-d3-anthranilate has contributed to significant findings regarding pest resistance in strawberries. Research has demonstrated that strawberry accessions with elevated methyl anthranilate concentrations show natural resistance to the pest fly Drosophila suzukii. At certain concentrations, methyl anthranilate exhibits toxicity to D. suzukii embryos, with a 50% reduction in embryo hatching observed at a concentration of 2×10^-4 (v/v).

Comparative Analysis with Non-deuterated Methyl Anthranilate

Chemical Behavior Comparison

Methyl-d3-anthranilate exhibits nearly identical chemical behavior to methyl anthranilate in most reactions and interactions, making it an ideal internal standard. The primary difference lies in the slightly higher molecular weight due to the deuterium atoms replacing hydrogen in the methyl group. This minimal difference ensures that both compounds behave similarly during extraction, chromatographic separation, and ionization processes, while maintaining distinct mass spectrometric signatures.

Mass Spectrometry Differentiation

The mass spectrometric differentiation between methyl-d3-anthranilate and methyl anthranilate is fundamental to its application as an internal standard. The characteristic mass transitions for methyl anthranilate (m/z 151.9/120.0 and 151.9/92.0) and methyl-d3-anthranilate (m/z 154.9/119.9 and 154.9/92.1) allow for simultaneous monitoring and quantification of both compounds in a single analytical run.

Future Research Directions

Expanded Analytical Applications

The success of methyl-d3-anthranilate as an internal standard for methyl anthranilate quantification suggests potential for similar applications with other aromatic compounds. Future research may explore the use of this compound in broader analytical contexts, including environmental monitoring, food safety testing, and quality control in fragrance industries.